2-[3,5-Dihydroxy-2-[[2-hydroxy-9-(hydroxymethyl)-4,5,9,13,20,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-10-yl]oxy]-6-methyloxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol

• CAS No.: 20736-09-8; 20874-52-6
• Molecular Formula: C42H68O13
• Molecular Weight: 780.993
• IUPAC Name: 2-[3,5-dihydroxy-2-[[2-hydroxy-9-(hydroxymethyl)-4,5,9,13,20,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-10-yl]oxy]-6-methyloxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C42H68O13/c1-21-28(46)33(55-34-31(49)30(48)29(47)22(18-43)53-34)32(50)35(52-21)54-27-10-11-37(4)23(38(27,5)19-44)8-12-39(6)24(37)9-13-42-25-16-36(2,3)14-15-41(25,20-51-42)26(45)17-40(39,42)7/h9,13,21-35,43-50H,8,10-12,14-20H2,1-7H3
• InChI Key: KYWSCMDFVARMPN-UHFFFAOYSA-N
• SMILES: CC1C(C(C(C(O1)OC2CCC3(C(C2(C)CO)CCC4(C3C=CC56C4(CC(C7(C5CC(CC7)(C)C)CO6)O)C)C)C)O)OC8C(C(C(C(O8)CO)O)O)O)O
• solubility: not available

Description

2-[3,5-Dihydroxy-2-[[2-hydroxy-9-(hydroxymethyl)-4,5,9,13,20,20-hexamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-10-yl]oxy]-6-methyloxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol is a natural product found in Bupleurum chinense, Bupleurum bicaule, and other organisms with data available.

Scientific Research Applications

Blood Glucose Level Regulation

This compound has been identified for its role in the regulation of blood glucose levels. Isolated from the fruits of Syzygium densiflorum, a plant used in traditional diabetes treatments, it targets various proteins involved in diabetes management. This includes dipeptidyl peptidase-IV, protein-tyrosine phosphatase 1B, phosphoenolpyruvate carboxykinase, glycogen synthase kinase-3β, and glucokinase. Molecular docking and dynamics simulation studies have supported its potential efficacy (Muthusamy & Krishnasamy, 2016).

Solubility in Ethanol-Water Solutions

The compound's solubility characteristics in ethanol-water solutions have been explored. Studies have found that its solubility, along with other related compounds, varies with the concentration of ethanol and the equilibrium temperature. Such insights are crucial for its formulation in pharmaceutical and medicinal applications (Zhang, Gong, Wang, & Qu, 2012).

Density and Viscosity in Aqueous Solutions

Research on the densities and viscosities of this compound, among others, in aqueous solutions has been conducted. The study provides essential data for understanding its physical properties, which is vital for its handling and processing in various scientific and industrial contexts (Zhu, Ma, & Zhou, 2010).

Conformational and Radical Scavenging Activity

The compound's structure has been analyzed through detailed NMR analysis and in silico studies. Its conformational structure has implications for its interactions and reactivity in biological systems. Additionally, its scavenging activity against hydroxyl radicals was established, indicating potential antioxidant properties (Ciuffreda et al., 2016).